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Compound of Interest

Compound Name: 5-Fluoro-2-methyl-3-nitropyridine

Cat. No.: B2941767 Get Quote

Essential Safety and Handling Guide for 5-
Fluoro-2-methyl-3-nitropyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
Fluoro-2-methyl-3-nitropyridine. The following procedures are based on best practices for

handling similar chemical compounds and should be implemented to ensure laboratory safety.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Fluoro-2-methyl-3-nitropyridine is a compound that, based on data from structurally similar

chemicals, should be handled with caution. Analogous compounds are known to be harmful if

swallowed, cause skin and eye irritation, and may cause respiratory irritation.[1][2][3]

Therefore, a comprehensive approach to personal protective equipment is mandatory.

Core PPE Requirements:

Eye Protection: Chemical splash goggles are required. For operations with a higher risk of

splashing, a face shield should be worn in addition to goggles.[4][5]
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Hand Protection: Chemically resistant gloves are essential. Given the nature of the

compound, nitrile gloves are suitable for incidental contact, but should be disposed of

immediately upon contamination. For more prolonged handling, thicker, chemically resistant

gloves should be considered.[6][7]

Body Protection: A flame-resistant lab coat is required at all times.[4] For tasks with a

significant risk of splashing, a chemical-resistant apron or coveralls should be worn.

Respiratory Protection: All handling of 5-Fluoro-2-methyl-3-nitropyridine should be

conducted within a certified chemical fume hood to avoid inhalation of vapors or dust.[8][9] If

a fume hood is not available or if exposure limits are exceeded, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors and acid gases should be used.[5]

[6]

Quantitative Data Summary
While specific occupational exposure limits for 5-Fluoro-2-methyl-3-nitropyridine have not

been established, the hazard information for analogous compounds provides a basis for safe

handling. The following table summarizes key hazard statements for similar molecules.
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Compound Name CAS Number Hazard Statements

2-Fluoro-5-methyl-3-

nitropyridine
19346-44-2

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation, May cause

respiratory irritation.[1]

2-Methyl-3-nitropyridine 18699-87-1

Causes serious eye irritation,

May cause respiratory

irritation.[8]

2-Chloro-3-nitropyridine 5470-18-8

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation, May cause

respiratory irritation.[2]

2-Fluoro-6-methyl-3-

nitropyridine
19346-45-3

Harmful in contact with skin,

Harmful if inhaled, Harmful if

swallowed, Causes skin

irritation, Causes serious eye

irritation, May cause

respiratory irritation.[3]

Operational Plan: Step-by-Step Handling and
Disposal
1. Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.

Verify that a safety shower and eyewash station are readily accessible.[8][9]

Prepare all necessary equipment and reagents before handling the compound.

Cover the work surface with absorbent, plastic-backed paper to contain any spills.[10]

2. Handling the Compound:
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Don all required personal protective equipment (PPE) as outlined above.

Perform all manipulations of 5-Fluoro-2-methyl-3-nitropyridine, including weighing and

transferring, within the chemical fume hood.

Avoid the formation of dust and aerosols.[9]

Keep containers tightly closed when not in use.[2][8]

3. In Case of a Spill:

For minor spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Collect the absorbed material and place it in a sealed, labeled container for hazardous waste

disposal.[8][11]

For larger spills, evacuate the area and follow your institution's emergency procedures.

4. Disposal Plan:

All waste containing 5-Fluoro-2-methyl-3-nitropyridine, including contaminated

consumables and absorbent materials, must be disposed of as hazardous chemical waste.

Dispose of the waste in a properly labeled, sealed container.[8]

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow for Safe Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b2941767?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH64208&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/56msds_0749GjGhs06Div.3sds2-Chloro-3-nitropyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC453690050&productDescription=2-METHYL-3-NITROPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC453690050&productDescription=2-METHYL-3-NITROPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6421006&productDescription=2-FLRO-5-NITROPYRIDINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b2941767?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC453690050&productDescription=2-METHYL-3-NITROPYRIDINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2941767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Don Required PPE

Verify Fume Hood Operation

Check Safety Shower/Eyewash

Prepare Work Surface

Weigh and Transfer in Fume Hood

Keep Container Sealed

Address Spills Immediately

Collect Hazardous Waste

Dispose per Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Fluoro-2-methyl-3-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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